Cas no 140177-00-0 (4-Pyridinamine, N-decyl-N-methyl-)
140177-00-0 structure
Product Name:4-Pyridinamine, N-decyl-N-methyl-
CAS No:140177-00-0
MF:C16H28N2
MW:248.406924247742
CID:1292686
PubChem ID:15004439
Update Time:2025-04-20
4-Pyridinamine, N-decyl-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinamine, N-decyl-N-methyl-
- N-decyl-N-methylpyridin-4-amine
- 140177-00-0
- DTXSID40566812
-
- Inchi: 1S/C16H28N2/c1-3-4-5-6-7-8-9-10-15-18(2)16-11-13-17-14-12-16/h11-14H,3-10,15H2,1-2H3
- InChI Key: IOLLRNZSDJGUJT-UHFFFAOYSA-N
- SMILES: N(C)(C1C=CN=CC=1)CCCCCCCCCC
Computed Properties
- Exact Mass: 248.22544
- Monoisotopic Mass: 248.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- PSA: 16.13
4-Pyridinamine, N-decyl-N-methyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
140177-00-0 (4-Pyridinamine, N-decyl-N-methyl-) Related Products
- 69008-71-5(4-(N,N-Dibutylamino)pyridine)
- 2456-81-7(4-(pyrrolidin-1-yl)pyridine)
- 2767-90-0((1-Pyridin-4-yl)piperidine)
- 64690-19-3(N-octylpyridin-4-amine)
- 69008-70-4(N,N-Dipropylpyridin-4-Amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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